Cas no 1595989-68-6 (1-{octahydrocyclopentacpyrrol-1-yl}propan-2-one)
1595989-68-6 structure
Product Name:1-{octahydrocyclopentacpyrrol-1-yl}propan-2-one
CAS No:1595989-68-6
MF:C10H17NO
MW:167.248082876205
CID:5747342
PubChem ID:102893760
Update Time:2025-07-13
1-{octahydrocyclopentacpyrrol-1-yl}propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- EN300-1126966
- 1595989-68-6
- 1-{octahydrocyclopenta[c]pyrrol-1-yl}propan-2-one
- 1-{octahydrocyclopentacpyrrol-1-yl}propan-2-one
-
- Inchi: 1S/C10H17NO/c1-7(12)5-10-9-4-2-3-8(9)6-11-10/h8-11H,2-6H2,1H3
- InChI Key: PVZWGWGACPSQHM-UHFFFAOYSA-N
- SMILES: O=C(C)CC1C2CCCC2CN1
Computed Properties
- Exact Mass: 167.131014166g/mol
- Monoisotopic Mass: 167.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 29.1Ų
1-{octahydrocyclopentacpyrrol-1-yl}propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1126966-0.05g |
1-{octahydrocyclopenta[c]pyrrol-1-yl}propan-2-one |
1595989-68-6 | 95% | 0.05g |
$707.0 | 2023-10-26 | |
| Enamine | EN300-1126966-0.1g |
1-{octahydrocyclopenta[c]pyrrol-1-yl}propan-2-one |
1595989-68-6 | 95% | 0.1g |
$741.0 | 2023-10-26 | |
| Enamine | EN300-1126966-0.25g |
1-{octahydrocyclopenta[c]pyrrol-1-yl}propan-2-one |
1595989-68-6 | 95% | 0.25g |
$774.0 | 2023-10-26 | |
| Enamine | EN300-1126966-0.5g |
1-{octahydrocyclopenta[c]pyrrol-1-yl}propan-2-one |
1595989-68-6 | 95% | 0.5g |
$809.0 | 2023-10-26 | |
| Enamine | EN300-1126966-1.0g |
1-{octahydrocyclopenta[c]pyrrol-1-yl}propan-2-one |
1595989-68-6 | 1g |
$1086.0 | 2023-06-09 | ||
| Enamine | EN300-1126966-2.5g |
1-{octahydrocyclopenta[c]pyrrol-1-yl}propan-2-one |
1595989-68-6 | 95% | 2.5g |
$1650.0 | 2023-10-26 | |
| Enamine | EN300-1126966-5.0g |
1-{octahydrocyclopenta[c]pyrrol-1-yl}propan-2-one |
1595989-68-6 | 5g |
$3147.0 | 2023-06-09 | ||
| Enamine | EN300-1126966-10.0g |
1-{octahydrocyclopenta[c]pyrrol-1-yl}propan-2-one |
1595989-68-6 | 10g |
$4667.0 | 2023-06-09 | ||
| Enamine | EN300-1126966-1g |
1-{octahydrocyclopenta[c]pyrrol-1-yl}propan-2-one |
1595989-68-6 | 95% | 1g |
$842.0 | 2023-10-26 | |
| Enamine | EN300-1126966-5g |
1-{octahydrocyclopenta[c]pyrrol-1-yl}propan-2-one |
1595989-68-6 | 95% | 5g |
$2443.0 | 2023-10-26 |
1-{octahydrocyclopentacpyrrol-1-yl}propan-2-one Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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